Cas no 1805845-65-1 (3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid)
3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid
-
- Inchi: 1S/C12H11F2NO3/c13-11(14)9-7(4-2-6-15)3-1-5-8(9)10(16)12(17)18/h1,3,5,10-11,16H,2,4H2,(H,17,18)
- InChI Key: YBNKHWGMRKNCQN-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=CC=1CCC#N)C(C(=O)O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 340
- XLogP3: 1.4
- Topological Polar Surface Area: 81.3
3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025481-250mg |
3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid |
1805845-65-1 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015025481-500mg |
3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid |
1805845-65-1 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015025481-1g |
3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid |
1805845-65-1 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid
Recent Advances in the Study of 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid (CAS: 1805845-65-1)
The compound 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid (CAS: 1805845-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyanoethyl group and a difluoromethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity. The researchers employed a multi-step process involving asymmetric hydrogenation and fluorination, which highlights the compound's complex stereochemistry and the challenges associated with its production.
Pharmacological evaluations have revealed that 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound effectively reduces pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Further investigations into the compound's mechanism of action have uncovered its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways. These pathways are critical in the regulation of immune responses and cell survival, making 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid a candidate for targeted therapy in oncology as well. Preliminary data from cancer cell line studies indicate that the compound induces apoptosis in certain tumor types, though further research is needed to fully elucidate its therapeutic potential.
In addition to its therapeutic applications, the physicochemical properties of 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid have been a subject of interest. Its stability under various pH conditions and solubility profile make it a viable candidate for formulation development. Recent advancements in drug delivery systems, such as nanoparticle encapsulation, have been explored to enhance its bioavailability and target specificity.
Despite these promising developments, challenges remain in the clinical translation of 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.
In conclusion, 3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. As research progresses, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond.
1805845-65-1 (3-(2-Cyanoethyl)-2-(difluoromethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)